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Compound of Interest

Compound Name: 2-Nitroisophthalic acid

Cat. No.: B105565

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitroisophthalic acid, with the Chemical Abstracts Service (CAS) number 21161-11-5, is an
aromatic dicarboxylic acid that serves as a valuable building block in various chemical
syntheses. Its structure, featuring both nitro and carboxylic acid functional groups, imparts
unique reactivity, making it an important intermediate in the production of dyes, high-
performance polymers, and pharmacologically active molecules. This technical guide provides
an in-depth overview of the properties, synthesis, analysis, and applications of 2-
Nitroisophthalic acid, with a focus on its relevance to research and drug development.

Chemical and Physical Properties

2-Nitroisophthalic acid is a solid, typically appearing as a white to light yellow crystalline
powder. A summary of its key chemical and physical properties is presented in the tables
below.

Table 1: General Properties of 2-Nitroisophthalic Acid
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Property Value

CAS Number 21161-11-5

Molecular Formula CsHsNOs

Molecular Weight 211.13 g/mol

IUPAC Name 2-nitrobenzene-1,3-dicarboxylic acid

2-Nitro-1,3-benzenedicarboxylic acid, 3-
Synonyms . o
Carboxy-2-nitrobenzoic acid

ble 2: Physical ies of 2-Nitroisophthalic Acid

Property Value

Melting Point 314 °C

Boiling Point 473.7 £ 40.0 °C (Predicted)
Density 1.671 + 0.06 g/cm? (Predicted)

- Soluble in Dichloromethane, Ethyl Acetate,
Solubility Methanol
ethano

Physical State Solid, powder to crystal

Synthesis and Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis of 2-Nitroisophthalic
acid are not extensively documented in publicly available literature, the general synthetic
approach involves the nitration of isophthalic acid. It is crucial to distinguish the synthesis of the
2-nitro isomer from its more commonly described 5-nitro isomer. The synthesis of the 5-nitro
isomer typically involves the nitration of isophthalic acid using a mixture of fuming nitric acid
and concentrated sulfuric acid.

A general workflow for such a synthesis is depicted below. Please note that specific reaction
conditions, such as temperature, reaction time, and purification methods, would need to be
optimized for the selective synthesis of the 2-nitro isomer.
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General Synthesis Workflow
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General Synthesis Workflow for Nitroisophthalic Acids

Reaction

Nitrating Agent

Isophthalic Acid (e.g., HNO3/H2S04)

l

Nitration Reaction

Work-up &qurification

Quenching
(e.g., with ice water)

:

Filtration

:

Recrystallization

2-Nitroisophthalic Acid
(and other isomers)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Diagram of MMP Inhibition
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e To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Nitroisophthalic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b105565#2-nitroisophthalic-acid-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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